Cas no 176485-58-8 (Benzeneacetonitrile,4-fluoro-a-hydroxy-, (aS)-)

Benzeneacetonitrile,4-fluoro-a-hydroxy-, (aS)- structure
176485-58-8 structure
Product Name:Benzeneacetonitrile,4-fluoro-a-hydroxy-, (aS)-
CAS No:176485-58-8
MF:C8H6FNO
MW:151.137745380402
CID:112382
PubChem ID:11105536
Update Time:2025-04-18

Benzeneacetonitrile,4-fluoro-a-hydroxy-, (aS)- Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetonitrile,4-fluoro-a-hydroxy-, (aS)-
    • Benzeneacetonitrile, 4-fluoro-alpha-hydroxy-, (alphaS)- (9CI)
    • (2S)-2-(4-FLUOROPHENYL)-2-HYDROXYACETONITRILE
    • EN300-7754731
    • SCHEMBL6908022
    • 176485-58-8
    • Inchi: 1S/C8H6FNO/c9-7-3-1-6(2-4-7)8(11)5-10/h1-4,8,11H/t8-/m1/s1
    • InChI Key: UWDPUVCVIQXYQR-MRVPVSSYSA-N
    • SMILES: FC1C=CC(=CC=1)[C@@H](C#N)O

Computed Properties

  • Exact Mass: 151.04338
  • Monoisotopic Mass: 151.043341977g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 44Ų

Experimental Properties

  • PSA: 44.02

Benzeneacetonitrile,4-fluoro-a-hydroxy-, (aS)- Pricemore >>

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